Cas no 1261941-90-5 (2-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 2-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261941-90-5
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• MDL: MFCD18312766
• CID: 2621960
• PubChem ID: 53218491
• Update Time: 2025-04-21

2-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261941-90-5
• 4'-(Pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• 4'-(Pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 2-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 2-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• MFCD18312766
• DTXSID50683423
• 2-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18312766
• Inchi： 1S/C17H17NO4S/c19-17(20)16-6-2-1-5-15(16)13-7-9-14(10-8-13)23(21,22)18-11-3-4-12-18/h1-2,5-10H,3-4,11-12H2,(H,19,20)
• InChI Key： DORSSTQNMVQMPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2C(=O)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.08782920Da
• Monoisotopic Mass: 331.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų